Cas no 52235-79-7 (hexanedioic acid - undecane-1,11-diamine (1:1))

• Product Name: hexanedioic acid - undecane-1,11-diamine (1:1)
• CAS No: 52235-79-7
• MF: C₁₇H₃₆N₂O₄
• MW: 332.47874546051
• CID: 1579941
• PubChem ID: 6452597
• Update Time: 2025-04-21

hexanedioic acid - undecane-1,11-diamine (1:1) Chemical and Physical Properties

Names and Identifiers

• hexanedioic acid - undecane-1,11-diamine (1:1)
• SCHEMBL7551602
• DTXSID1068722
• 69175-20-8
• 52235-79-7

• Inchi： 1S/C11H26N2.C6H10O4/c12-10-8-6-4-2-1-3-5-7-9-11-13;7-5(8)3-1-2-4-6(9)10/h1-13H2;1-4H2,(H,7,8)(H,9,10)
• InChI Key： DGMZXOMIRKMHEF-UHFFFAOYSA-N
• SMILES： OC(CCCCC(=O)O)=O.NCCCCCCCCCCCN

Computed Properties

• Exact Mass: 332.26768
• Monoisotopic Mass: 332.267508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 140.1°C
• PSA: 126.64